Cas no 18081-89-5 (Benzyl-pyridin-2-ylmethyl-amine)

• Product Name: Benzyl-pyridin-2-ylmethyl-amine
• CAS No: 18081-89-5
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD03425010
• CID: 135558
• PubChem ID: 795879
• Update Time: 2025-05-20

Benzyl-pyridin-2-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,N-(phenylmethyl)-
• BENZYL-PYRIDIN-2-YLMETHYL-AMINE
• Benzylpyridin-2-ylmethylamine
• N-benzyl-pyridin-2-ylmethylamine
• MFCD03425010
• HMS1704A05
• AKOS000226422
• 2-Pyridinemethanamine, N-(phenylmethyl)-
• 1-phenyl-N-(pyridin-2-ylmethyl)methanamine
• SCHEMBL2947235
• 18081-89-5
• N-Benzyl-1-(pyridin-2-yl)methanamine
• benzylpyridin-2-yl methylamine
• AM803395
• AS-39473
• SB54122
• BB 0258173
• CS-0038258
• FT-0637644
• benzyl(pyridin-2-ylmethyl)amine
• DB-044406
• STL417165
• Benzyl-pyridin-2-ylmethyl-amine

• MDL： MFCD03425010
• Inchi： 1S/C13H14N2/c1-2-6-12(7-3-1)10-14-11-13-8-4-5-9-15-13/h1-9,14H,10-11H2
• InChI Key： RRLRWANEZGPBAD-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.11600
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.071
• Boiling Point: 313.1 °C at 760 mmHg
• Flash Point: 143.2 °C
• Refractive Index: 1.455
• PSA: 24.92000
• LogP: 2.76230

Benzyl-pyridin-2-ylmethyl-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Benzyl-pyridin-2-ylmethyl-amine

Professional Introduction to Benzyl-pyridin-2-ylmethyl-amine (CAS No. 18081-89-5)

Benzyl-pyridin-2-ylmethyl-amine, with the chemical identifier CAS No. 18081-89-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridine core substituted with a benzylmethylamino group, has garnered attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry.

The< strong>Benzyl-pyridin-2-ylmethyl-amine structure presents a unique combination of pharmacophoric elements that make it a valuable scaffold for developing novel therapeutic agents. The pyridine ring, a common motif in many bioactive molecules, contributes to the compound's ability to interact with biological targets such as enzymes and receptors. Additionally, the benzylmethylamino moiety introduces hydrophobicity and potential for further functionalization, enhancing its utility in medicinal chemistry.

In recent years, there has been growing interest in exploring the< strong>pharmacological properties of derivatives of< strong>Benzyl-pyridin-2-ylmethyl-amine. Researchers have been investigating its potential role in modulating various biological pathways, including those involved in neurodegenerative diseases, inflammation, and cancer. The pyridine-based compounds are particularly noted for their ability to cross the blood-brain barrier, making them promising candidates for central nervous system (CNS) therapies.

One of the most compelling aspects of< strong>Benzyl-pyridin-2-ylmethyl-amine is its synthetic accessibility. The presence of reactive sites on both the pyridine ring and the benzylmethylamino group allows for a wide range of chemical modifications. This flexibility enables chemists to tailor the compound's properties for specific applications, such as enhancing solubility, improving metabolic stability, or increasing binding affinity to target proteins.

The< strong>CAS No. 18081-89-5 registry confirms the identity and purity of this compound, ensuring reliability in experimental studies. Its use in research settings has been facilitated by advancements in synthetic methodologies and analytical techniques, which allow for precise characterization and quantification. These developments have enabled more rigorous exploration of its< strong>biological activity and potential therapeutic applications.

Recent studies have highlighted the< strong>potential applications of< strong>Benzyl-pyridin-2-ylmethyl-amine in addressing complex diseases. For instance, researchers have examined its interactions with enzymes implicated in metabolic disorders, suggesting its utility as a lead compound for drug development. Furthermore, its ability to modulate neurotransmitter systems has opened avenues for investigating its role in treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

The< strong>synthetic versatility of< strong>Benzyl-pyridin-2-ylmethyl-amine has also been leveraged in the development of libraries of compounds for high-throughput screening (HTS). This approach has accelerated the discovery process by allowing rapid testing of numerous derivatives for their biological activity. The integration of computational methods with experimental validation has further enhanced the efficiency of identifying promising candidates for further development.

In conclusion, Benzyl-pyridin-2-ylmethyl-amine (CAS No. 18081-89-5) represents a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its versatility as a scaffold for drug discovery, coupled with advancements in synthetic chemistry and biophysical techniques, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its< strong-pharmacological properties,< strong>Benzyl-pyridin-2-yli m m eth yl - am ine is poised to play an increasingly important role in addressing some of today's most challenging medical conditions.